Cas no 100079-34-3 ((S)-7-Hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)chroman-4-one)

(S)-7-Hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)chroman-4-one Properties

Names and Identifiers

• (S)-7-Hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)chroman-4-one
• 7-Hydroxy-2',5,8-trimethoxyflava
• 7-Hydroxy-2',5,8-trimethoxyflavanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)-, (2S)-
• 2(S)-7-Hydroxy-5,8,2'-trimethoxyflavanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-7-hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)-, (S)-
• [ "" ]
• (2S)-7-hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)-2,3-dihydrochromen-4-one
• FS-10060
• HY-N2747
• AKOS022184775
• CS-0023249
• (2s)-7-hydroxy-5,8,2'-trimethoxyflavanone
• F92947
• 100079-34-3
• DA-70352
• 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)-, (2S)-
• +Expand

• InChIKey： FEIYIVGWSITXPN-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H18O6/c1-21-13-7-5-4-6-10(13)14-8-11(19)16-15(22-2)9-12(20)17(23-3)18(16)24-14/h4-7,9,14,20H,8H2,1-3H3
• SMILES： OC1C(OC)=C2C(C(=O)CC(C3C=CC=CC=3OC)O2)=C(OC)C=1

Computed Properties

• Exact Mass: 330.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 330.11033829g/mol
• Heavy Atom Count: 24
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• LogP: 3.12450
• PSA: 74.22000
• Boiling Point: 498.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 255.5±28.7 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

(S)-7-Hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)chroman-4-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

(S)-7-Hydroxy-5,8-dimethoxy-2-(2-methoxyphenyl)chroman-4-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone